Cas no 123982-81-0 ((S)-3-(1-Aminoethyl)phenol)

• Product Name: (S)-3-(1-Aminoethyl)phenol
• CAS No: 123982-81-0
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD06761830
• CID: 135776
• PubChem ID: 12347985
• Update Time: 2024-11-02

(S)-3-(1-Aminoethyl)phenol Chemical and Physical Properties

Names and Identifiers

• (S)-3-(1-AMINO-ETHYL)-PHENOL
• [(S)-1-(3-Hydroxyphenyl)ethyl]amine
• Phenol, 3-[(1S)-1-aminoethyl]-
• S-3-Hydroxy-Alpha-methylbenzylamine
• 3-[(1S)-1-AMINOETHYL]PHENOL
• S-3-Hydroxy-α-methylbenzylamine
• 3-[(s)-1-aminoethyl]phenol
• AKOS010401601
• EN300-89249
• (S)-3-(1-Aminoethyl)phenol
• CS-13975
• A933325
• 123982-81-0
• N13189
• (S)-3-(1-aminoethyl)-phenol
• CS-B0172
• SCHEMBL43452
• WFRNDUQAIZJRPZ-LURJTMIESA-N
• Phenol,3-[(1S)-1-aminoethyl]-

• MDL： MFCD06761830
• Inchi： 1S/C8H11NO/c1-6(9)7-3-2-4-8(10)5-7/h2-6,10H,9H2,1H3/t6-/m0/s1
• InChI Key： WFRNDUQAIZJRPZ-LURJTMIESA-N
• SMILES： OC1=CC=CC(=C1)[C@H](C)N

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 2.11220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids